6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide

• IUPAC Name: 6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide
• InChI: InChI=1S/C14H14N6O3S/c1-10-8-12(20(18-10)14-15-6-3-7-16-14)19-24(21,22)11-4-5-13(23-2)17-9-11/h3-9,19H,1-2H3
• InChI Key: ZRCXHLHEHCVBCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NS(=O)(=O)C2=CN=C(C=C2)OC)C3=NC=CC=N3
• Molecular Formula: C14H14N6O3S
• Molecular Weight: 346.37 g/mol

Description

6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide is a complex organic compound that features a pyridine ring substituted with a methoxy group and a sulfonamide group, along with a pyrazolyl-pyrimidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide typically involves multi-step organic reactions. One common approach starts with the preparation of the pyridine-3-sulfonamide core, followed by the introduction of the methoxy group and the pyrazolyl-pyrimidine moiety. Key steps include:

Methoxylation: The addition of a methoxy group to the pyridine ring.

Coupling Reaction: The formation of the pyrazolyl-pyrimidine moiety and its attachment to the pyridine ring.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups, potentially altering the compound’s activity.

Substitution: The methoxy and sulfonamide groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Such as halogenating agents or nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its unique structural features.

Biological Studies: The compound is used in studies to understand its interaction with biological targets.

Industrial Applications: It may be used in the development of new materials or as a precursor in the synthesis of other complex molecules.

Mechanism of Action

The mechanism of action of 6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-2-sulfonamide
• 6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-4-sulfonamide

Uniqueness

The uniqueness of 6-methoxy-N-(5-methyl-2-pyrimidin-2-ylpyrazol-3-yl)pyridine-3-sulfonamide lies in its specific substitution pattern, which can influence its chemical reactivity and biological activity. The position of the methoxy and sulfonamide groups, as well as the pyrazolyl-pyrimidine moiety, contribute to its distinct properties compared to similar compounds.